Cas no 76629-35-1 (3-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline)

• Product Name: 3-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline
• CAS No: 76629-35-1
• Molecular Formula: C₉H₉N₃O
• Molecular Weight: 175.18726
• MDL: MFCD09971311
• CID: 1087550
• PubChem ID: 12676681

3-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline Properties

Names and Identifiers

• 3-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline
• 3-(3-methyl-1,2,4-oxadiazol-5-yl)aniline(SALTDATA: FREE)
• AC1Q2Q76
• AG-H-05874
• Ambcb4030126
• CTK5E3215
• MolPort-005-215-078
• SBB076663
• SureCN61991
• 3-[3-methyl(1,2,4-oxadiazol-5-yl)]phenyl amine
• BS-36299
• EN300-49709
• 3-(3-methyl-1,2,4-oxadiazol-5-yl)aniline
• MFCD09971311
• 3-(3-methyl-[1,2,4]oxadiazol-5-yl)aniline
• AKOS005135992
• UBQBMEOGPUBDNQ-UHFFFAOYSA-N
• 76629-35-1
• BDA62935
• SCHEMBL61991
• DTXSID30506540
• G45857
• DB-356413

• MDL： MFCD09971311
• InChIKey： UBQBMEOGPUBDNQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9N3O/c1-6-11-9(13-12-6)7-3-2-4-8(10)5-7/h2-5H,10H2,1H3
• SMILES： CC1=NOC(=N1)C2=CC(=CC=C2)N

Computed Properties

• Exact Mass: 175.07500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.074561919g/mol
• Heavy Atom Count: 13
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• LogP: 2.20840
• PSA: 64.94000

3-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline Security Information

3-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%